Cas no 21170-34-3 (3,20-Dioxopregn-4-en-21-yl4-bromobenzenesulfonate)

• Product Name: 3,20-Dioxopregn-4-en-21-yl4-bromobenzenesulfonate
• CAS No: 21170-34-3
• MF: C₂₇H₃₃BrO₅S
• MW: 549.516926527023
• CID: 51734
• PubChem ID: 259210
• Update Time: 2025-06-25

3,20-Dioxopregn-4-en-21-yl4-bromobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3,20-Dioxopregn-4-en-21-yl 4-bromobenzenesulfonate
• CHOLEIC ACID
• cholerebic
• cholorebic
• degalol
• Deoxycholatic acid
• deoxycholic
• desoxycholic acid
• Desoxycorticosteron-21-<p-brombenzol-sulfonat>
• droxolan
• pyrochol
• septochol
• Septocholl
• 21170-34-3
• 11-Deoxycorticosterone, p-bromobenzenesulfonate
• NSC-88915
• CHEMBL387152
• Pregn-4-ene-3,20-dione, 21-(((4-bromophenyl)sulfonyl)oxy)-
• UNII-J6CZ92K8RU
• 3,20-dioxopregn-4-en-21-yl4-bromobenzenesulfonate
• 3,20-Dioxopregn-4-en-21-yl 4-bromobenzenesulfonate; [2-[(8S,9S,10R,13S,14S,17S)-10,13-Dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 4-bromobenzenesulfonate
• SCHEMBL13856957
• 21-(((4-Bromophenyl)sulfonyl)oxy)pregn-4-ene-3,20-dione
• 2-((8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl 4-bromobenzenesulfonate
• DTXSID40943503
• 4-Pregnen-21-ol-3,20-dione 21-(4-bromobenzenesulfonate)
• BDBM50158383
• J6CZ92K8RU
• 4-pregnen-21-ol-3,20-dione-21-(4-bromobenzenesufonate)
• Pregn-4-ene-3,20-dione, 21-[[(4-bromophenyl)sulfonyl]oxy]-
• [2-[(8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 4-bromobenzenesulfonate
• 3,20-Dioxopregn-4-en-21-yl 4-bromobenzene-1-sulfonate
• NCI60_041972
• NSC88915
• 3,20-Dioxopregn-4-en-21-yl4-bromobenzenesulfonate

• Inchi： 1S/C27H33BrO5S/c1-26-13-11-19(29)15-17(26)3-8-21-22-9-10-24(27(22,2)14-12-23(21)26)25(30)16-33-34(31,32)20-6-4-18(28)5-7-20/h4-7,15,21-24H,3,8-14,16H2,1-2H3/t21-,22-,23-,24+,26-,27-/m0/s1
• InChI Key： ZQNARVKYKGBJES-YNHSGCSHSA-N
• SMILES： BrC1C=CC(=CC=1)S(=O)(=O)OCC([C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O)=O

Computed Properties

• Exact Mass: 548.12300
• Monoisotopic Mass: 548.12321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 976
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• PSA: 85.89000
• LogP: 6.95240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on 3,20-Dioxopregn-4-en-21-yl4-bromobenzenesulfonate

Compound CAS No 21170-34-3: 3,20-Dioxopregn-4-en-21-yl 4-Bromobenzenesulfonate

The compound CAS No 21170-34-3, also known as 3,20-Dioxopregn-4-en-21-yl 4-bromobenzenesulfonate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pregnane derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The pregnane skeleton forms the core structure of this compound, with additional functional groups that enhance its chemical and pharmacological properties.

Recent studies have highlighted the importance of pregnane derivatives in drug discovery, particularly in the development of anti-inflammatory and neuroprotective agents. The 3,20-dioxo substituents in this compound are critical for its stability and bioavailability, while the 4-bromobenzenesulfonate group plays a pivotal role in modulating its pharmacokinetic properties. These features make CAS No 21170-34-3 a promising candidate for further exploration in preclinical studies.

The synthesis of 3,20-Dioxopregn-4-en-21-yl 4-bromobenzenesulfonate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported successful approaches utilizing Suzuki-Miyaura coupling reactions and oxidative cyclization to construct the complex stereochemistry of this molecule. The optimization of these synthetic pathways has significantly improved the yield and purity of the compound, facilitating its use in various biochemical assays.

In terms of pharmacological activity, CAS No 21170-34-3 has demonstrated potent anti-inflammatory effects in vitro and in vivo models. Preclinical data suggest that this compound inhibits key inflammatory mediators such as cyclooxygenase (COX) and nuclear factor-kappa B (NF-kB), making it a potential candidate for treating inflammatory diseases like arthritis and neurodegenerative disorders. Furthermore, recent studies have explored its role as a neuroprotective agent, highlighting its ability to mitigate oxidative stress and apoptosis in neuronal cells.

The structural uniqueness of 3,20-Dioxopregn-4-en-21-yl 4-bromobenzenesulfonate lies in its combination of a steroidal framework with sulfonate ester functionality. This combination not only enhances its solubility but also confers it with favorable drug-like properties such as good absorption and moderate clearance rates. These attributes are crucial for developing orally bioavailable drugs targeting chronic inflammatory conditions.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on CAS No 21170-34-3. These studies have revealed potential binding interactions with key therapeutic targets such as COX enzymes and other inflammatory signaling molecules. Such insights are invaluable for guiding medicinal chemists in optimizing the compound's efficacy and selectivity.

In conclusion, CAS No 21170-34-3 represents a cutting-edge chemical entity with immense potential in drug development. Its unique structure, combined with promising preclinical data, positions it as a valuable tool for addressing unmet medical needs in inflammation and neurodegeneration. As research continues to unfold, this compound is expected to pave the way for innovative therapeutic strategies in the coming years.